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Compound of Interest

2-(2-Dimethylamino-ethylamino)-
Compound Name:
ethanol

cat. No.: B1268181

This technical guide provides a comprehensive overview of the foundational research on N,N-
Dimethyldiglycolamine, also known as 2-[2-(Dimethylamino)ethoxy]ethanol. It is intended for
researchers, scientists, and drug development professionals, offering detailed information on its
chemical properties, synthesis, and key applications.

Core Chemical Properties and Data

N,N-Dimethyldiglycolamine is a bifunctional organic compound possessing both a tertiary
amine and a primary alcohol functional group, linked by an ether. This structure imparts unique
chemical properties that make it a valuable intermediate and catalyst in various chemical
processes.

Quantitative Physicochemical Data
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Property Value Source(s)
Molecular Formula C6H15NO2 [1]
Molar Mass 133.19 g/mol [1]
CAS Number 1704-62-7 [1]
Appearance Colorless to light yellow liquid [2]
Odor Slight amine odor [2]
Boiing Point 201-205 °C (at 760 mmHg); 95

°C (at 15 mmHg)
Melting Point <-20°C [2]
Density 0.950 - 0.96 g/cm3 at 20 °C [2]
Viscosity 4-5 mPa-s at 25 °C
Flash Point 86-93 °C
Vapor Pressure <6.7 Paat 21 °C
Water Solubility Soluble
Refractive Index ~1.442 [1]

Synthesis of N,N-Dimethyldiglycolamine

The primary industrial synthesis of N,N-Dimethyldiglycolamine involves the reaction of
dimethylamine with ethylene oxide. This process can be tuned to co-produce N,N-
dimethylethanolamine.

General Synthesis Workflow
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General synthesis workflow for N,N-Dimethyldiglycolamine.

Experimental Protocols

The following protocols are based on a patented method for the production of N,N-
Dimethyldiglycolamine (DMAEE) and co-production of N,N-Dimethylethanolamine (DMAE).

Protocol 1: High-Pressure Synthesis

o Reaction Setup: A 250 ml autoclave is charged with 68g of an agueous solution of
dimethylamine (0.5 mol).

 Inerting: The reactor is purged with nitrogen three times to create an inert atmosphere.

» Reactant Addition: 44g (1 mol) of ethylene oxide is introduced into the autoclave.

e Pressurization: The reactor is pressurized with nitrogen to 1.2 MPa.

e Reaction Conditions: The mixture is heated to 80°C and the reaction proceeds for 4 hours.
o Work-up: The resulting 112 g of the reaction solution is collected.

 Purification: The reaction mixture is subjected to reduced pressure distillation (20 mmHg).
Fractions are collected at 40-70°C (yielding 48.7g of DMAE aqueous solution) and 90-95°C
(yielding 61.5g of DMAEE). The conversion of dimethylamine was reported to be 100%.

Protocol 2: Atmospheric Pressure Synthesis
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e Reaction Setup: A 250 ml autoclave is charged with 68g of an agqueous solution of
dimethylamine (0.5 mol).

« Inerting: The reactor is purged with nitrogen three times.
» Reactant Addition: 44g (1 mol) of ethylene oxide is introduced into the autoclave.

» Reaction Conditions: The reaction is carried out at atmospheric pressure. The temperature is
raised to 80°C and maintained for 2 hours.

o Work-up: The reaction solution is collected.

« Purification: The product is purified by reduced pressure distillation (20 mmHg), collecting
fractions at 40-70°C (81.5 g of DMAE aqueous solution) and 90-95°C (12.1 g of DMAEE).

Protocol 3: Low-Temperature Synthesis

e Reaction Setup: A 250 ml autoclave is charged with 68g of an agqueous solution of
dimethylamine (0.5 mol).

« Inerting: The reactor is purged with nitrogen three times.
e Reactant Addition: 22g (0.5 mol) of ethylene oxide is introduced into the autoclave.

e Reaction Conditions: The reaction is conducted at atmospheric pressure. The temperature is
increased to 40°C for 2 hours.

o Work-up: 88.6 g of the reaction solution is collected.

 Purification: The mixture is distilled under reduced pressure (20 mmHg). The fraction
collected at 40-70°C yielded 87.2 g of DMAE aqueous solution, with 1.2 g of DMAEE
remaining as the heavy component at the bottom of the kettle.

Applications and Industrial Relevance

N,N-Dimethyldiglycolamine is a versatile chemical with several industrial applications, primarily
driven by its catalytic activity.
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Key Application: Polyurethane Foam Catalyst

The most significant application of N,N-Dimethyldiglycolamine is as a tertiary amine catalyst in
the production of polyurethane foams.[3] It is particularly effective in formulations for low-
density packaging foams.[3]
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Role of N,N-Dimethyldiglycolamine in polyurethane foam production.

Other Notable Applications

o Chemical Intermediate: It serves as a building block in the synthesis of more complex
molecules and fine chemicals.[3]

» Surfactants: N,N-Dimethyldiglycolamine is used in the production of surfactants which can
also act as corrosion inhibitors.[1]

» Carbon Dioxide Absorption: Due to its basic nature, it has been investigated for its potential
to absorb greenhouse gases like carbon dioxide.[1]

e Process Regulators and Propellants: It also finds use as a process regulator and as a
blowing agent in certain applications.[1]

Safety and Handling
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N,N-Dimethyldiglycolamine is classified as a hazardous substance. It is harmful if swallowed
and can cause severe skin burns and eye damage. It is also very toxic to aquatic life with long-
lasting effects. When handling this chemical, it is crucial to wear appropriate personal
protective equipment (PPE), including gloves, protective clothing, and eye/face protection.
Work should be conducted in a well-ventilated area. In case of contact, immediate first aid
measures as outlined in the Safety Data Sheet (SDS) should be followed. Store in a cool, dry,
well-ventilated area away from incompatible materials such as strong oxidizing agents, acids,
and isocyanates.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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